Cas no 51422-77-6 (Carbamic acid, (3-methoxyphenyl)-, methyl ester)

• Product Name: Carbamic acid, (3-methoxyphenyl)-, methyl ester
• CAS No: 51422-77-6
• MF: C₉H₁₁NO₃
• MW: 181.188542604446
• CID: 362312
• PubChem ID: 602336
• Update Time: 2025-04-19

Carbamic acid, (3-methoxyphenyl)-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, (3-methoxyphenyl)-, methyl ester
• (3-Methoxyphenyl)carbamic acid methyl ester
• methyl N-(3-methoxyphenyl)carbamate
• Methyl 3-methoxycarbanilate
• 51422-77-6
• Methyl 3-methoxyphenylcarbamate #
• SCHEMBL2096261
• AKOS003851760
• methyl-3-methoxyphenylcarbamate
• ZCPKJLFZWFLIIR-UHFFFAOYSA-N
• Methyl (3-methoxyphenyl)carbamate
• DTXSID50345170

• Inchi： 1S/C9H11NO3/c1-12-8-5-3-4-7(6-8)10-9(11)13-2/h3-6H,1-2H3,(H,10,11)
• InChI Key： ZCPKJLFZWFLIIR-UHFFFAOYSA-N
• SMILES： O(C)C1=CC=CC(=C1)NC(=O)OC

Computed Properties

• Exact Mass: 181.07393
• Monoisotopic Mass: 181.07389321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 47.6Ų

Experimental Properties

• PSA: 47.56